Cas no 29510-13-2 (Dicarbamimidothioicacid, hydrochloride (1:2))

29510-13-2 structure
Product name:Dicarbamimidothioicacid, hydrochloride (1:2)
Dicarbamimidothioicacid, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
-
- Dicarbamimidothioicacid, hydrochloride (1:2)
- Thiodiformamidinium dichloride
- thiourea,dihydrochloride
- 29510-13-2
- EINECS 249-673-4
-
- Inchi: InChI=1S/2CH4N2S.2ClH/c2*2-1(3)4;;/h2*(H4,2,3,4);2*1H
- InChI Key: KDMAIINGXBERRG-UHFFFAOYSA-N
- SMILES: Cl.C(S)(=N)N.C(S)(=N)N.Cl
Computed Properties
- Exact Mass: 181.9223
- Monoisotopic Mass: 189.9846728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 74.8
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 89.2
Dicarbamimidothioicacid, hydrochloride (1:2) Related Literature
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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Fred Wudl Energy Environ. Sci., 2013,6, 392-406
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
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